Cas no 1421497-19-9 (6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole)

• Product Name: 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole
• CAS No: 1421497-19-9
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5365197
• Update Time: 2025-06-08

6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• (3-Methoxy-2-methyl-2H-indazol-6-yl)[4-(phenylmethyl)-1-piperidinyl]methanone
• 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole

• Inchi： 1S/C22H25N3O2/c1-24-22(27-2)19-9-8-18(15-20(19)23-24)21(26)25-12-10-17(11-13-25)14-16-6-4-3-5-7-16/h3-9,15,17H,10-14H2,1-2H3
• InChI Key： RZKQLLDUGOCNQA-UHFFFAOYSA-N
• SMILES： C(C1=CC2C(C=C1)=C(OC)N(C)N=2)(N1CCC(CC2=CC=CC=C2)CC1)=O

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 570.1±30.0 °C(Predicted)
• pka: 3.03±0.30(Predicted)

Additional information on 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole

Introduction to 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole (CAS No. 1421497-19-9)

6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole, identified by its CAS number 1421497-19-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential applications in drug discovery and development. The compound features a fused indazole core, which is a common motif in bioactive molecules, combined with functional groups that enhance its pharmacological properties.

The 4-benzylpiperidine-1-carbonyl moiety in the molecular structure is particularly noteworthy. Piperidine derivatives are well-known for their role in medicinal chemistry, often serving as key pharmacophores in central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The benzyl group introduces additional steric and electronic effects, influencing the compound's solubility, metabolic stability, and binding affinity to biological targets. This modification can be critical in optimizing drug-like properties such as lipophilicity and bioavailability.

The 3-methoxy and 2-methyl substituents further refine the compound's chemical profile. These groups are frequently incorporated into drug molecules to modulate reactivity, improve metabolic clearance, or enhance interactions with specific enzymes or receptors. The methoxy group, for instance, can increase water solubility while maintaining lipophilicity, a desirable balance for oral bioavailability. Meanwhile, the methyl group can stabilize certain conformations of the molecule, affecting its binding kinetics and thermodynamics.

Recent advancements in computational chemistry and high-throughput screening have highlighted the importance of such structurally diverse compounds in drug discovery. The indazole scaffold, in particular, has been extensively studied for its role in various therapeutic areas. For example, indazole derivatives have shown promise as kinase inhibitors, antimicrobial agents, and even as components of antitumor therapies. The specific combination of substituents in 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole positions it as a candidate for further exploration in these contexts.

In vitro studies have begun to elucidate the potential pharmacological activity of this compound. Initial assays suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. The piperidine moiety, known for its interaction with neurotransmitter systems, could be particularly influential in modulating synaptic function. Additionally, the benzyl group may enhance binding affinity through hydrophobic interactions or π-stacking effects with target proteins.

The 3-methoxy group could play a role in metabolic stability by preventing rapid oxidation or degradation. This is a critical factor in drug development, as poor stability can lead to reduced efficacy and increased toxicity. Similarly, the 2-methyl substituent might influence the compound's ability to cross biological membranes due to its hydrophobic nature. These features collectively contribute to an optimized pharmacokinetic profile.

From a synthetic perspective, 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole represents an interesting challenge for organic chemists. The synthesis involves multiple steps, including cyclization reactions to form the indazole core and functional group transformations to introduce the piperidine and aromatic substituents. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before.

The growing interest in heterocyclic compounds like indazole derivatives is driven by their versatility and biological relevance. These molecules often exhibit unique interactions with biological targets due to their rigid planar structures and multiple hydrogen bonding sites. As a result, they are frequently explored in efforts to develop novel therapeutics with improved selectivity and reduced side effects.

Future research directions may focus on derivatizing 6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole to enhance its pharmacological properties further. For instance, exploring analogs with different substitution patterns could reveal new mechanisms of action or improve target engagement. Additionally, investigating the compound's behavior in vivo will be crucial for assessing its potential as a lead compound for drug development.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the evaluation of compounds like this one. Predictive models can quickly assess likely biological activities based on structural features alone, allowing researchers to prioritize promising candidates for experimental validation. This high-throughput approach complements traditional wet-lab techniques and accelerates the pace of innovation.

In conclusion,6-(4-benzylpiperidine-1-carbonyl)-3-methoxy-2-methyl-2H-indazole (CAS No. 1421497-19-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications. As computational tools and synthetic methodologies continue to evolve, this molecule will likely remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.